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Compound Name: N-(2-chloro-4-nitrophenyl)acetamide
CAS No.: 881-87-8
Cat. No.: B182386

Get Quote

For researchers, medicinal chemists, and professionals in drug development, understanding the nuanced relationship between a molecule's structure
and selective therapeutic agents. The N-phenylacetamide scaffold represents a versatile and privileged structure in medicinal chemistry, with derivati
provides an in-depth comparative analysis of the structure-activity relationships (SAR) of substituted N-phenylacetamides, focusing on their anticonvt

\

causality behind experimental design and present supporting data to illuminate the path toward rational drug design.

Introduction: The N-Phenylacetamide Core

The N-phenylacetamide moiety consists of a central acetamide group linked to a phenyl ring. This seemingly simple scaffold offers multiple points for
properties and biological activity. The key regions for substitution are the phenyl ring and the acetamide nitrogen, which can be elaborated with variot
pharmacokinetic profiles. The versatility of this core has led to the development of compounds targeting a range of biological systems, from ion chanr

Comparative Analysis of Biological Activities

This section will compare the SAR of N-phenylacetamides across three distinct and significant therapeutic areas: anticonvulsant, analgesic, and antir

Anticonvulsant Activity: Targeting Neuronal Excitability

N-phenylacetamide derivatives have been extensively investigated for their potential as anticonvulsant agents, primarily through their interaction with
pharmacophore for anticonvulsant activity often includes a hydrophobic aromatic ring, a hydrogen-bonding domain (the amide), and an additional hyc

Key SAR Insights:

« Substitution on the Phenyl Ring: The nature and position of substituents on the anilide moiety are critical. Studies have shown that 3-(trifluorometh
electroshock (MES) seizure model, while many 3-chloroanilide analogs are inactive.[3] This highlights the importance of specific electronic and stei

« Amide and Linker Modification: A secondary amide linkage is generally preferred for potent sodium channel blockade.[1][2] Furthermore, a three-ce
identified as optimal for this activity.[1][2]

« Terminal Group Lipophilicity: There is a discernible trend toward more potent sodium channel blocking activity with increasing lipophilicity of the am
ring near the terminal amine also enhances inhibitory potency.[1][2]

« Hybrid Molecules: Combining the N-phenylacetamide scaffold with other known anticonvulsant pharmacophores, such as the pyrrolidine-2,5-dione
anticonvulsant properties.[4] For instance, compound 14 from one such study demonstrated robust activity in multiple seizure models, including a r

Data Summary: Anticonvulsant Activity of N-Phenylacetamide Derivatives
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Compound ID Phenyl Ring Substituent Terminal Group MES EDso (mg/kg)

12 3-chloro 4-methylpiperazin-1-yl 100 (at 0.5h)

13 3-chloro Morpholino 100 (at 0.5h), 300 (at 4h)
19 3-(trifluoromethyl) Phenylpiperazine 300 (at 0.5h), 100 (at 4h)
16 4-amino 2,6-dimethylaniline 50.50

14 (hybrid) Unsubstituted 3-(dimethylamino)pyrrolidine-2,5-dione 49.6

Experimental Workflow: Evaluation of Anticonvulsant Activity
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Caption: Workflow for the synthesis and in vivo evaluation of anticonvulsant N-phenylacetamides.

Analgesic Activity: Modulating Pain Pathways

The N-phenylacetamide scaffold is also a key component in several analgesic compounds. The mechanism of action can vary, with some derivatives

different targets involved in pain perception.

Key SAR Insights:

« Sodium Channel Blockade: As discussed in the anticonvulsant section, the ability of N-phenylacetamides to block sodium channels contributes to t

[

« Piperidine Substitutions: In a series of 4-phenylamidopiperidines, the nature of the substituent on the piperidine nitrogen was found to be critical for

compounds with an aralkyl substituent on the piperidine nitrogen.[6][7]

« Optimal Substituent Features: Structure-activity relationship studies suggest that an unsubstituted aromatic ring two carbons removed from the pip:

group at the C-4 position of the piperidine ring are desirable for maximal analgesic activity.[6][7]
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» Biphenyl Carboxamide Analogues: A quantitative structure-activity relationship (QSAR) study on biphenyl analogs with anti-inflammatory activity lec
phenylphenyl)ethanone, which demonstrated analgesic properties.

Data Summary: Analgesic Activity of N-Phenylacetamide Derivatives

Compound Class Key Structural Feature Observed Activity

High antinociceptive potency (EDso values from C

4-Phenylamidopiperidines Aralkyl substituent on piperidine nitrogen
59 mg/Kg)
Biphenyl Carboxamide Analogue 2-(anilino)-1-(4-phenylphenyl)ethanone Analgesic activity in writhing test
. . . . o Promising analgesic effect in acetic acid induced
N-(benzo[d]thiazol-2-yl)acetamides Unsubstituted and 6-nitro derivatives

writhing test

Logical Relationship: SAR for Analgesic Activity
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Caption: Key structural features influencing the analgesic potency of N-phenylacetamides.

Antimicrobial Activity: A Diverse Range of Targets

Substituted N-phenylacetamides have emerged as promising antimicrobial agents, with activity against bacteria and fungi. The SAR in this area is div
can exert their antimicrobial effects.

Key SAR Insights:
* Antibacterial Activity:

o Thiazole-Containing Derivatives: Splicing a thiazole moiety onto the N-phenylacetamide scaffold has yielded compounds with significant antibaci
oryzae.[9][10] The minimum 50% effective concentration (ECso) of one such derivative, N-(4-((4-(4-fluoro-phenyl)thiazol-2-yl)amino)phenyl)aceta

o Substituent Effects: In a series of 2-(4-fluorophenyl)-N-phenylacetamide derivatives, those containing a nitro moiety exhibited greater cytotoxic e
antimicrobial activity, compared to those with a methoxy moiety.[11]

« Antifungal Activity:

o 2-chloro-N-phenylacetamide: This compound has demonstrated antifungal activity against various strains of Aspergillus niger and fluconazole-re
involves interaction with ergosterol in the fungal plasma membrane.[12] It also exhibits antibiofilm activity.[13]

Data Summary: Antimicrobial Activity of N-Phenylacetamide Derivatives
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Compound Target Organism Activity
N-(4-((4-(4-fluoro-phenyl)thiazol-2-

) ; Xanthomonas oryzae pv. Oryzae ECso = 156.7 uM
yl)amino)phenyl)acetamide (A1)
2-chloro-N-phenylacetamide Aspergillus niger MIC = 32-256 pg/mL
2-chloro-N-phenylacetamide Fluconazole-resistant Candida spp. MIC = 128-256 pg/mL

Signaling Pathway: Postulated Antifungal Mechanism
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Caption: Postulated mechanism of antifungal action for 2-chloro-N-phenylacetamide.

Experimental Protocols

To ensure the reproducibility and validation of the findings presented, this section provides detailed, step-by-step methodologies for key experiments.

General Procedure for the Synthesis of Substituted N-Phenylacetamides

This protocol is a generalized procedure based on common synthetic routes described in the literature.[14][15][16]
Materials:

« Appropriately substituted aniline

« Chloroacetyl chloride

« Triethylamine or another suitable base

« Dichloromethane (DCM) or other appropriate solvent

* Sodium azide (for subsequent azido-functionalization if required)

» Toluene (for azidation)

» Standard laboratory glassware and workup reagents

Procedure:
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» Chloroacetylation:
1. Dissolve the substituted aniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer ar
2. Cool the reaction mixture to 0 °C in an ice bath.
3. Add chloroacetyl chloride (1.1 eq) dropwise to the stirred solution.
4. Allow the reaction to warm to room temperature and stir for 3-5 hours.
5. Monitor the reaction progress by Thin Layer Chromatography (TLC).

6. Upon completion, wash the reaction mixture sequentially with 1N HCI, saturated sodium bicarbonate solution, and brine.

~

. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-chloro-N-phenylacetam

8. Purify the crude product by recrystallization or column chromatography.

Azidation (Example for further functionalization):

1. Suspend the purified 2-chloro-N-phenylacetamide derivative (1.0 eq) and sodium azide (1.5 eq) in toluene.
2. Reflux the mixture for 5-7 hours, monitoring by TLC.

3. After cooling to room temperature, wash the reaction mixture with water.

4. Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the 2-azido-N-phenylacetamic

In Vitro Antibacterial Susceptibility Testing (Broth Microdilution)

This protocol is based on standard methods for determining the Minimum Inhibitory Concentration (MIC).
Materials:
« Synthesized N-phenylacetamide derivatives
« Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)
* Mueller-Hinton Broth (MHB)
* 96-well microtiter plates
» Spectrophotometer (for measuring optical density at 600 nm)
Procedure:
* Preparation of Inoculum:
1. Culture the bacterial strain overnight in MHB at 37 °C.
2. Dilute the overnight culture in fresh MHB to achieve a final concentration of approximately 5 x 10> CFU/mL in the test wells.
» Preparation of Compound Dilutions:
1. Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).
2. Perform serial two-fold dilutions of the stock solutions in MHB in the 96-well plates to obtain a range of test concentrations.

¢ Inoculation and Incubation:
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1. Add the prepared bacterial inoculum to each well containing the compound dilutions.

2. Include a positive control (bacteria in MHB without compound) and a negative control (MHB only).

3. Incubate the plates at 37 °C for 18-24 hours.

Determination of MIC:

1. After incubation, determine the MIC as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be as

Conclusion and Future Directions

The N-phenylacetamide scaffold is a remarkably fruitful starting point for the development of a wide range of biologically active compounds. The struc

principles for designing potent and selective agents. For anticonvulsant and analgesic activities, fine-tuning the lipophilicity and electronic properties ¢

crucial. In the realm of antimicrobial agents, the incorporation of heterocyclic moieties like thiazole or the use of simple halo-substitutions can lead to

Future research in this area should continue to explore novel substitutions and hybrid molecules. The application of computational methods, such as

activity of new derivatives and elucidating their mechanisms of action.[14][15][17][18][19] As our understanding of the SAR of N-phenylacetamides de

therapeutics for a multitude of diseases.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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